Cas no 1361483-85-3 (5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid)

• Product Name: 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid
• CAS No: 1361483-85-3
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4968195
• Update Time: 2025-06-08

5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-6-3-7(11(12(18)19)17-4-6)5-1-8(14)10(16)9(15)2-5/h1-4H,(H,18,19)
• InChI Key： ZRQWVUNFVSHAAO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(=CN=C1C(=O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid

Comprehensive Overview of 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361483-85-3)

5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361483-85-3) is a specialized picolinic acid derivative with a unique chlorinated phenyl structure. This compound has garnered significant attention in recent years due to its potential applications in agrochemical research and pharmaceutical development. The molecular structure features a picolinic acid backbone substituted with chlorine atoms at strategic positions, contributing to its distinct physicochemical properties.

Recent studies have explored the herbicidal activity of 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid, particularly its mode of action as a plant growth regulator. Researchers are investigating its potential as an environmentally friendly alternative to traditional herbicides, aligning with the growing demand for sustainable agriculture solutions. The compound's selective phytotoxicity makes it particularly interesting for weed control applications in various crops.

From a chemical synthesis perspective, CAS 1361483-85-3 presents interesting challenges due to its polyhalogenated structure. The presence of multiple chlorine substituents requires careful consideration of reaction conditions and purification methods. Recent advancements in green chemistry have enabled more efficient production routes for this compound, reducing waste and improving yields.

The physicochemical properties of 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid contribute to its diverse applications. With a molecular weight of 336.42 g/mol and specific solubility characteristics, this compound demonstrates unique behavior in different environmental matrices. These properties are crucial for understanding its environmental fate and potential biodegradation pathways, topics of increasing importance in chemical regulation.

In the pharmaceutical field, researchers are examining the bioactive potential of CAS 1361483-85-3 and related compounds. The picolinic acid moiety is known to interact with various biological targets, and the specific chlorination pattern may offer unique pharmacological properties. Current investigations focus on its potential as a lead compound for developing new therapeutic agents.

Analytical methods for 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid typically involve HPLC techniques with UV detection or more advanced mass spectrometry approaches. The development of reliable analytical standards for this compound has facilitated its study in various matrices, supporting research into its environmental persistence and metabolic pathways.

Recent regulatory developments concerning halogenated organic compounds have increased interest in understanding the environmental impact of substances like CAS 1361483-85-3. Researchers are actively investigating its ecotoxicological profile to assess potential risks to non-target organisms and aquatic ecosystems. These studies contribute valuable data for risk assessment frameworks.

The patent landscape surrounding 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid reveals growing commercial interest, with applications spanning crop protection, material science, and specialty chemicals. As industries seek novel chemical entities with specific functionalities, compounds like this continue to attract attention from R&D teams worldwide.

Future research directions for CAS 1361483-85-3 may explore its potential in advanced material applications, leveraging its unique molecular architecture for developing functional materials. Additionally, ongoing studies into its structure-activity relationships could reveal new applications in medicinal chemistry or biocatalysis.

For researchers working with 5-Chloro-3-(3,4,5-trichlorophenyl)picolinic acid, proper handling procedures and storage conditions are essential to maintain compound integrity. Standard laboratory safety protocols should be followed when working with this chemical, including appropriate personal protective equipment and ventilation measures.